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Compound of Interest

Compound Name:
N-Phenyl-N-

(phenylsulfonyl)glycine

Cat. No.: B1331643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known safety and

handling precautions for N-Phenyl-N-(phenylsulfonyl)glycine (CAS No. 59724-82-2). It is

intended for use by qualified individuals trained in handling chemical substances. All

information should be used in conjunction with established laboratory safety protocols and a

thorough risk assessment. Specific safety data for this compound is limited in publicly available

resources; therefore, a cautious approach is strongly advised.

Hazard Identification and Classification
Detailed toxicological data for N-Phenyl-N-(phenylsulfonyl)glycine is not readily available in

public literature or standard safety data sheets. Therefore, a comprehensive hazard

classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) is not currently possible. In the absence of specific data, it is prudent to

handle this compound as a potentially hazardous substance.

Based on the structurally related compound, N-Phenylglycine, potential hazards may include:

Acute Oral Toxicity

Skin Irritation
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Serious Eye Irritation

Respiratory Tract Irritation

It is crucial to note that these are extrapolated hazards and may not accurately represent the

profile of N-Phenyl-N-(phenylsulfonyl)glycine. A thorough substance-specific risk

assessment should be conducted before handling.

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of N-Phenyl-N-
(phenylsulfonyl)glycine is limited. The following table summarizes available information.

Property Value Source

CAS Number 59724-82-2 Chemical Supplier Catalogs

Molecular Formula C₁₄H₁₃NO₄S Chemical Supplier Catalogs

Molecular Weight 291.32 g/mol Chemical Supplier Catalogs

Appearance White to off-white solid (typical) General Chemical Information

Solubility Information not available N/A

Melting Point Information not available N/A

Boiling Point Information not available N/A

Flash Point Information not available N/A

Exposure Controls and Personal Protection
Given the lack of specific toxicity data, stringent exposure controls should be implemented to

minimize contact with N-Phenyl-N-(phenylsulfonyl)glycine.

Engineering Controls
Work with this compound should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood.
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Ensure that safety showers and eyewash stations are readily accessible and in good working

order.

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling N-
Phenyl-N-(phenylsulfonyl)glycine.

Body Part Protection Standard

Eyes/Face
Chemical safety goggles or a

face shield
ANSI Z87.1 / EN 166

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat

EN 374

Respiratory

Use a NIOSH-approved

respirator with an appropriate

cartridge if working outside of a

fume hood or if dusts are

generated.

NIOSH/MSHA

General Hygiene Measures:

Avoid inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in laboratory areas.

Safe Handling and Storage
Handling
A standardized workflow for the safe handling of N-Phenyl-N-(phenylsulfonyl)glycine is

essential to minimize risk.
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Review Safety Procedures

Don Appropriate PPE

Work in a Fume Hood

Weigh and Transfer Carefully

Avoid Dust Generation

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of N-Phenyl-N-(phenylsulfonyl)glycine
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Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

First Aid and Emergency Procedures
In the event of exposure or an emergency, follow these procedures and seek immediate

medical attention.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
In the event of a fire involving N-Phenyl-N-(phenylsulfonyl)glycine, follow these guidelines.
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Fire Involving the Substance

Use dry chemical, carbon dioxide,
 or alcohol-resistant foam.

Use water spray to cool
fire-exposed containers.

Wear self-contained breathing
apparatus (SCBA) and full protective gear.

Hazardous combustion products may
include carbon oxides, nitrogen oxides,

 and sulfur oxides.

Click to download full resolution via product page

Fire-Fighting Procedures for N-Phenyl-N-(phenylsulfonyl)glycine

Accidental Release Measures
In the case of a spill, adhere to the following emergency protocol.

Accidental Release

Evacuate unnecessary personnel. Ensure adequate ventilation. Wear appropriate PPE.

Prevent further leakage or spillage.

Sweep up and shovel into a suitable
container for disposal. Avoid creating dust.

Dispose of waste in accordance with
local, state, and federal regulations.

Click to download full resolution via product page
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Emergency Protocol for Accidental Release

Toxicological Information
As of the date of this document, there is no specific toxicological data (e.g., LD50, LC50)

available for N-Phenyl-N-(phenylsulfonyl)glycine in the public domain. The toxicological

properties have not been fully investigated. Handle with the assumption that the substance

may be harmful.

Conclusion
The safe handling of N-Phenyl-N-(phenylsulfonyl)glycine requires a proactive and cautious

approach due to the limited availability of specific safety and toxicological data. Researchers,

scientists, and drug development professionals must adhere to strict laboratory safety

protocols, utilize appropriate engineering controls and personal protective equipment, and be

prepared for emergency situations. A thorough risk assessment is paramount before

commencing any work with this compound. This guide provides a framework for safe handling,

but it is not a substitute for professional judgment and adherence to established institutional

and regulatory safety standards.

To cite this document: BenchChem. [N-Phenyl-N-(phenylsulfonyl)glycine: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331643#n-phenyl-n-phenylsulfonyl-glycine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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